Cas no 1227958-88-4 (2-Chloro-4-(methyl-13C, d3)pyrimidine)
1227958-88-4 structure
Product Name:2-Chloro-4-(methyl-13C, d3)pyrimidine
CAS No:1227958-88-4
MF:C5H5ClN2
MW:132.570739507675
CID:6810303
PubChem ID:49758650
Update Time:2025-03-28
2-Chloro-4-(methyl-13C, d3)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 1227958-88-4
- CS-18557
- 2-Chloro-4-(methyl-13C, d3)pyrimidine
- AKOS015942302
-
- Inchi: 1S/C5H5ClN2/c1-4-2-3-7-5(6)8-4/h2-3H,1H3/i1+1D3
- InChI Key: BHAKRVSCGILCEW-KQORAOOSSA-N
- SMILES: ClC1=NC=CC([13C]([2H])([2H])[2H])=N1
Computed Properties
- Exact Mass: 132.0363109Da
- Monoisotopic Mass: 132.0363109Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 25.8Ų
2-Chloro-4-(methyl-13C, d3)pyrimidine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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